molecular formula C7H8BrNO2 B037870 2-Bromo-1-(2,5-dimethyloxazol-4-yl)ethanone CAS No. 113732-62-0

2-Bromo-1-(2,5-dimethyloxazol-4-yl)ethanone

Cat. No. B037870
CAS RN: 113732-62-0
M. Wt: 218.05 g/mol
InChI Key: QTGWJHMRJZSAND-UHFFFAOYSA-N
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Description

“2-Bromo-1-(2,5-dimethyloxazol-4-yl)ethanone” is a chemical compound with the molecular formula C7H8BrNO2 . It has an average mass of 218.048 Da and a monoisotopic mass of 216.973831 Da .


Molecular Structure Analysis

The molecular structure of “2-Bromo-1-(2,5-dimethyloxazol-4-yl)ethanone” is defined by its molecular formula, C7H8BrNO2 . This indicates that the compound contains seven carbon atoms, eight hydrogen atoms, one bromine atom, one nitrogen atom, and two oxygen atoms .

properties

IUPAC Name

2-bromo-1-(2,5-dimethyl-1,3-oxazol-4-yl)ethanone
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H8BrNO2/c1-4-7(6(10)3-8)9-5(2)11-4/h3H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QTGWJHMRJZSAND-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(N=C(O1)C)C(=O)CBr
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H8BrNO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60555526
Record name 2-Bromo-1-(2,5-dimethyl-1,3-oxazol-4-yl)ethan-1-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60555526
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

218.05 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Bromo-1-(2,5-dimethyloxazol-4-yl)ethanone

CAS RN

113732-62-0
Record name 2-Bromo-1-(2,5-dimethyl-1,3-oxazol-4-yl)ethan-1-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60555526
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

2.8 g (0.02 mol) of 2,5-Dimethyl-4-acetyl-oxazole are dissolved in 30 ml of glacial acetic acid, and 3 ml of a 35% strength solution of hydrogen bromide in glacial acetic acid are added. The mixture is heated to 100° C. and, over the course of 1 hour, a solution of 3.2 g (0.02 mol) of bromine in 10 ml of glacial acetic acid is added. After a further 2 hours the solvent is removed, and the residue is triturated with 50 ml of ether and filtered off with suction.
Quantity
2.8 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Quantity
3.2 g
Type
reactant
Reaction Step Three
Quantity
10 mL
Type
solvent
Reaction Step Three

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